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Compound of Interest

Compound Name: PKM2-IN-5

Cat. No.: B10807787

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyruvate kinase M2 (PKM2) is a key enzyme in glycolysis that is frequently overexpressed in
cancer cells. It plays a crucial role in regulating cell metabolism to support tumor growth and
proliferation. PKM2 can exist in a highly active tetrameric state and a less active dimeric state.
In cancer cells, the dimeric form is predominant, leading to an accumulation of glycolytic
intermediates that are diverted into biosynthetic pathways essential for cell growth. This
metabolic reprogramming, known as the Warburg effect, makes PKM2 an attractive target for
cancer therapy. PKM2-IN-5 (also known as Compound G1) is a small molecule inhibitor of
PKM2. These application notes provide detailed protocols for in vitro assays to characterize the
activity of PKM2-IN-5 and its effects on cellular processes.

Data Presentation

A summary of the inhibitory activity of PKM2-IN-5 against its target is presented below.

Compound Target IC50 (pM) Assay Type

PKM2-IN-5 PKM2 >70[1] Biochemical Assay

Signaling Pathway

PKM2 is a central regulator of cancer cell metabolism and is involved in multiple signaling
pathways that promote tumor progression. Inhibition of PKM2 can disrupt these pathways,
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leading to reduced cell proliferation and survival. The diagram below illustrates a simplified
signaling pathway involving PKM2 and the potential impact of an inhibitor like PKM2-IN-5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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